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Compound of Interest

Compound Name: (4-Isopropylthiazol-2-yl)methanol

CAS No.: 156589-83-2

Cat. No.: B117163 Get Quote

Part 1: Executive Summary (Immediate Action Card)
Do not dispose of this compound down the drain. (4-Isopropylthiazol-2-yl)methanol is a

heteroaromatic alcohol containing both nitrogen and sulfur. Improper disposal releases toxic

nitrogen oxides (NOx) and sulfur oxides (SOx) upon uncontrolled decomposition and poses

aquatic toxicity risks.

Quick Disposal Specs:

Waste Stream: High-BTU Organic Waste (Incineration required).

Segregation: Segregate from oxidizers and strong acids. Compatible with non-halogenated

organic solvents (check local sulfur limits).

Container: Amber glass or HDPE (High-Density Polyethylene) with vented cap if stored in hot

environments.

Primary Hazards: Flammable liquid/vapor, skin/eye irritant, respiratory sensitizer.

Part 2: Chemical Profile & Hazard Assessment
To manage waste effectively, we must understand the chemical behavior that dictates our

disposal route.
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Chemical Identity:

Name: (4-Isopropylthiazol-2-yl)methanol[1]

CAS Number: 156589-83-2 (Note: Verify against specific vendor CoA; isomers exist).

Molecular Formula: C

H

NOS

Key Functional Groups: Thiazole ring (S/N heterocycle), Hydroxyl group (Alcohol), Isopropyl

group.

Hazard Analysis (The "Why" Behind the Protocol):
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Hazard Category Classification Operational Implication

Flammability
High Risk (Flash Point likely

<100°C)

Treat as Class 3 Flammable

Liquid. Waste containers must

be grounded during transfer to

prevent static discharge

ignition.[2][3][4][5]

Combustion Toxic Byproducts

The thiazole ring contains

Sulfur and Nitrogen.

Incineration must occur at

facilities with scrubbers to

capture SO

and NOx.

Reactivity Moderate

Incompatible with strong

oxidizing agents and acid

chlorides. The hydroxyl group

is reactive; the thiazole ring is

sensitive to strong mineral

acids.

Health Irritant / Sensitizer

Thiazoles are known

sensitizers. Waste containers

must be wiped down externally

to prevent contact dermatitis

for waste handlers.

Part 3: Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system. You must confirm the state of the

chemical at each step before proceeding.

Phase 1: Characterization & Segregation
Step 1.1: Determine the purity. Is this pure stock or a reaction mixture?

If Pure: Dispose of in the original container if possible, or transfer to a dedicated

"Thiazole/Sulfur-Organic" waste stream.
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If Mixed: Ensure the solvent matrix is compatible. Do not mix with nitric acid or

perchlorates (explosion hazard).

Step 1.2: Check Halogen Content.

Although this molecule contains no halogens (F, Cl, Br, I), if it was used with DCM or

Chloroform, it must go into the "Halogenated Waste" stream.

Mechanism: Halogenated waste requires higher temperature incineration (>1100°C) to

prevent dioxin formation.

Phase 2: Containerization
Step 2.1: Select Container. Use UN-rated HDPE jerrycans or amber glass bottles.

Step 2.2: Labeling.[4][6]

Standard Label: "Hazardous Waste - Organic Solvents."

Critical Addition: You must annotate "Contains Sulfur" on the waste tag. This alerts the

disposal facility to use appropriate scrubbing during incineration.

Step 2.3: Headspace. Leave at least 10% headspace in the container to allow for vapor

expansion, especially given the volatility of the isopropyl group.

Phase 3: Waste Stream Decision Logic
Use the following logic flow to determine the exact physical location for the waste container.
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Start: (4-Isopropylthiazol-2-yl)methanol Waste

Is it mixed with other solvents?

Does the mixture contain Halogens?
(DCM, Chloroform, etc.)

Yes

STREAM A: Non-Halogenated Organics
(High BTU / Sulfur Bearing)

No (Pure)

Is it mixed with Oxidizers?
(Peroxides, Nitric Acid)

No

STREAM B: Halogenated Organics
(Requires High-Temp Incineration)

Yes

No

STREAM C: Reactive Waste
(Do NOT Combine - Neutralize First)

Yes (STOP)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Follow this logic to prevent incompatible mixtures.

Part 4: Spill Contingency Plan
In the event of a spill, immediate action is required to prevent respiratory sensitization and fire

hazards.[2]

Equipment Required:

Nitrile gloves (double gloved recommended).

Organic vapor respirator (if spill > 100mL).

Absorbent material: Vermiculite or sand (Avoid paper towels/sawdust due to flammability).
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Spill Response Workflow:

1. Alert & Evacuate
(Remove Ignition Sources)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Circle spill with Vermiculite)

4. Absorption
(Cover completely)

5. Disposal
(Scoop into sealed bag -> Fume Hood)

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Decontamination: After removing the absorbed material, clean the surface with a soap and

water solution. Do not use bleach (sodium hypochlorite) immediately, as it may react with sulfur

residues to form toxic chloramines or sulfonyl chlorides depending on the exact degradation

products present.

Part 5: Regulatory & Compliance Data
When filling out your waste manifest, use the following codes. Note that while this specific CAS

is not P-listed or U-listed under US RCRA regulations, it exhibits characteristics of ignitability

and toxicity.

Regulatory Body Classification Code Description

US EPA (RCRA) D001

Ignitable Waste (Flash point <

60°C - Conservative

assignment)

US EPA (RCRA) D003

Reactive (Only if potentially

explosive peroxides suspected

- unlikely but check stability)

EU CLP H226, H315, H319
Flammable liquid, Skin

Irritation, Eye Irritation

Disposal Method Incineration

Rotary kiln incineration with

secondary combustion

chamber and gas scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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